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AEG-41174 Drug Profile

The table below summarizes the available information on AEG-41174's mechanism and status [1] [2]:

Attribute

Description

Mechanism of
Action

Primary Targets

Indication (in
trials)

Notable Feature

Reported Status

Non-adenosine triphosphate (ATP) competitive small-molecule tyrosine kinase
inhibitor [1].

Janus kinase 2 (JAK2) and Bcr-Abl kinases [1].

Hematological malignancies (blood cancers) [1].

Its non-ATP competitive mechanism may help overcome resistance to older ATP-

competitive inhibitors [1].

Phase 1 clinical trial (as of a 2019 report) [2].

A direct comparison with "standard care" is not possible because Phase 1 trials are primarily designed to

assess safety, dosing, and preliminary signs of efficacy in a small group of participants, rather than to prove

superiority or inferiority to existing treatments.
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Proposed Mechanism of Action

AEG-41174 is designed to inhibit specific kinases that are crucial for the survival and proliferation of cancer

cells [1]. The following diagram illustrates its distinct mechanism compared to standard inhibitors.

This unique mode of action allows AEG-41174 to bind to a different part of the kinase enzyme than the
natural ATP molecule, which is the target for standard inhibitors. This is a key differentiator that could

potentially make it effective against cancers that have developed resistance to conventional therapies [1].

Inferred Preclinical Research Context

While specific experimental protocols for AEG-41174 are not detailed in the search results, the following

table outlines standard methodologies used in early-stage drug development to profile a compound like this.

Research Area Common In Vitro & In Vivo Models Typical Readouts & Measurements

| Target Engagement & Specificity | - Kinase activity assays

e Cell-free biochemical assays

¢ Protein-binding assays | - IC50 (half-maximal inhibitory concentration)

¢ Inhibition of target phosphorylation

e Selectivity profiling across kinase panels | | Cellular Efficacy | - Human cancer cell lines (e.g.,
leukemia, solid tumors)

e Primary patient-derived cells | - Cell proliferation assays (e.g., MTT, CellTiter-Glo)

e Apoptosis assays (e.g., caspase activation, Annexin V)

e Cell cycle analysis | | Mechanistic Studies | - Western blotting

e Immunoprecipitation

¢ Gene expression analysis | - Reduction in levels of target proteins (e.g., IAPS)

e Changes in downstream signaling pathways (e.g., JAK-STAT)

e Modulation of apoptotic markers |
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b547868#aeg-41174-clinical-

outcomes-versus-standard-care]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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